N-(3-chloro-2-methylphenyl)-2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-[2,4-dioxo-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C22H18ClN5O3/c1-14-16(23)7-4-8-17(14)26-19(29)13-27-18-9-5-11-25-20(18)21(30)28(22(27)31)12-15-6-2-3-10-24-15/h2-11H,12-13H2,1H3,(H,26,29)
• InChI Key: VLVGIUHXYKFENB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=N4)N=CC=C3
• Molecular Formula: C22H18ClN5O3
• Molecular Weight: 435.9 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C22H18ClN5O3 and its molecular weight is 435.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Pyrimidine Derivatives

Research into pyrimidine derivatives often focuses on the synthesis and characterization of new compounds. For example, studies have explored the creation of polymeric coordination complexes and novel heterocyclic compounds featuring pyrimidine moieties. These compounds are analyzed using various spectroscopy methods, mass spectrometry, and X-ray crystallography to determine their structural and chemical properties (Klimova et al., 2013).

Antimicrobial and Antituberculosis Activities

Several pyrimidine derivatives have been synthesized and evaluated for their antimicrobial and antituberculosis activities. For instance, compounds have been tested against a range of bacterial and fungal strains, showing promising antibacterial, antifungal, and antituberculosis properties. These activities suggest that pyrimidine derivatives could be potential candidates for developing new antimicrobial and antituberculosis medications (Hossan et al., 2012); (Soni & Patel, 2017).

Anti-inflammatory and Analgesic Properties

Compounds with pyrimidine structures have also been evaluated for their anti-inflammatory and analgesic properties. Some synthesized pyrimidine derivatives show significant activity in these areas, suggesting their potential use in developing new treatments for inflammation and pain management (Sondhi et al., 2009).

Anticancer Activities

Research into pyrimidine derivatives has included the exploration of their anticancer activities. Some studies have focused on synthesizing compounds and evaluating their cytotoxic effects against cancer cell lines, suggesting that certain pyrimidine derivatives could serve as leads for the development of new anticancer agents (Al-Sanea et al., 2020).